Cas no 526-86-3 (2,3-Dimethylbenzoquinone)

• Product Name: 2,3-Dimethylbenzoquinone
• CAS No: 526-86-3
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD01663149
• CID: 371436
• PubChem ID: 10688
• Update Time: 2025-04-19

2,3-Dimethylbenzoquinone Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3-dimethyl-
• 2,?3-?Dimethyl-?1,?4-?benzoquinone
• 2,3-dimethyl-2,5-cyclohexadiene-1,4 dione
• 2,3-Dimethylbenzoquinone
• 2,3-dimethylcyclohexa-2,5-diene-1,4-dione
• 2,3-Dimethyl-p-benzoquinone
• 2,3-DIMETHYLQUINONE
• 2,3-DIFLUORO-4-CYANOPHENYL PROPYLETHER
• 2,3-Dimethyl-1,4-benzoquinone
• 2,3-Dimethyl-p-quinone
• o-Xyloquinone
• 2,3-Dimethyl-2,5-cyclohexadiene-1,4-dione
• NSC 402192
• CS-0153600
• DTXSID10200579
• SCHEMBL49743
• NSC-402192
• 6DVX468HU4
• MFCD01663149
• UNII-6DVX468HU4
• SY122412
• A852736
• 2,3-dimethyl-4-benzoquinone
• 30998-92-6
• Z1198157405
• 2,3-Dimethyl-[1,4]benzoquinone
• GS-5925
• Dimethylbenzoquinone
• AC-37012
• FT-0698534
• AB92806
• p-BENZOQUINONE, 2,3-DIMETHYL-
• NSC402192
• 2,5-Cyclohexadiene-1,4-dione, dimethyl-
• 2,3-Dimethylbenzo-1,4-quinone
• p-Benzoquinone,3-dimethyl-
• 526-86-3
• AKOS006276782
• 2,4-dione, 2,3-dimethyl-
• 2,5-Cyclohexadiene-1,4-dione, 2,3-dimethyl-
• CHEMBL357033
• EN300-193570
• DB-082488
• 2,3Dimethyl1,4benzoquinone
• 2,3Dimethylquinone
• DTXCID90123070
• 2,3Dimethylpbenzoquinone
• pBenzoquinone, 2,3dimethyl
• 2,3Dimethylbenzoquinone
• 2,5Cyclohexadiene1,4dione, 2,3dimethyl
• 2,5Cyclohexadiene1,4dione, 2,3dimethyl (9CI)
• oXyloquinone
• 2,3Dimethylpquinone

• MDL： MFCD01663149
• Inchi： 1S/C8H8O2/c1-5-6(2)8(10)4-3-7(5)9/h3-4H,1-2H3
• InChI Key： AIACLXROWHONEE-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(C)=C1C)=O

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Density: 1.115
• Melting Point: 55-57 ºC
• Boiling Point: 200 ºC
• Flash Point: 71 ºC
• Refractive Index: 1.5485 (estimate)
• PSA: 34.14000
• LogP: 1.03080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones